Cas no 90221-15-1 (5-Cyclopentyl-1,3,4-oxadiazol-2-amine)

• Product Name: 5-Cyclopentyl-1,3,4-oxadiazol-2-amine
• CAS No: 90221-15-1
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• MDL: MFCD09806418
• CID: 1073761
• PubChem ID: 20117955
• Update Time: 2025-04-20

5-Cyclopentyl-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopentyl-1,3,4-oxadiazol-2-amine
• AKOS000154590
• 5-Cyclopentyl-1,3,4-oxadiazol-2-amine, AldrichCPR
• AT21215
• LS-02162
• 1-o-acetyl-2,3,5-tri-o-p-chlorobenzoyl-beta-d-ribofuranose
• DTXSID90602693
• A900084
• BB 0240909
• Z285233776
• EN300-238559
• MFCD09806418
• 90221-15-1
• SCHEMBL19059143
• 5-Cyclopentyl-[1,3,4]oxadiazol-2-ylamine
• ALBB-005864
• STK503577

• MDL： MFCD09806418
• Inchi： 1S/C7H11N3O/c8-7-10-9-6(11-7)5-3-1-2-4-5/h5H,1-4H2,(H2,8,10)
• InChI Key： ZMMAKUGJTOHVRG-UHFFFAOYSA-N
• SMILES： O1C(N)=NN=C1C1CCCC1

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.231±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 303.1°C at 760 mmHg
• Flash Point: 137.1°C
• Refractive Index: 1.559
• Solubility: Slightly soluble (7.7 g/l) (25 º C),

5-Cyclopentyl-1,3,4-oxadiazol-2-amine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles